Cas no 2249238-22-8 (1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one
• CAS No: 2249238-22-8
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5411800
• PubChem ID: 145878327
• Update Time: 2025-06-15

1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26576835
• 1-{3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl}prop-2-en-1-one
• 2249238-22-8
• 1-[3-[(3,5-Dimethoxyphenyl)methyl]azetidin-1-yl]prop-2-en-1-one
• Z2285377675
• 1-[3-[(3,5-Dimethoxyphenyl)methyl]-1-azetidinyl]-2-propen-1-one
• 1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C15H19NO3/c1-4-15(17)16-9-12(10-16)5-11-6-13(18-2)8-14(7-11)19-3/h4,6-8,12H,1,5,9-10H2,2-3H3
• InChI Key： NNMJBRMACHZFRM-UHFFFAOYSA-N
• SMILES： C(N1CC(CC2=CC(OC)=CC(OC)=C2)C1)(=O)C=C

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 442.9±25.0 °C(Predicted)
• pka: -1.05±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one

Introduction to 1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one (CAS No. 2249238-22-8)

1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one is a sophisticated organic compound characterized by its intricate molecular structure, which combines a prop-2-en-1-one moiety with an azetidinyl group substituted at the 3-position. This compound, identified by its Chemical Abstracts Service (CAS) number 2249238-22-8, has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological applications. The presence of a 3,5-dimethoxyphenyl group further enhances its structural complexity and suggests possible interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular framework of 1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one incorporates several key functional groups that contribute to its chemical reactivity and biological activity. The prop-2-en-1-one (or α,β-unsaturated ketone) moiety is known for its ability to participate in various chemical transformations, including Michael additions and cycloadditions, which are widely exploited in synthetic organic chemistry. Additionally, the azetidinyl ring introduces a cyclic amine functionality, which can engage in hydrogen bonding and other non-covalent interactions with biological molecules. These features make the compound a versatile scaffold for drug discovery efforts.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The 3,5-dimethoxyphenyl substituent in this compound is particularly noteworthy, as it resembles structural motifs found in several bioactive natural products and synthetic drugs. For instance, dimethoxyphenyl groups are commonly observed in compounds with anti-inflammatory, anticancer, and antimicrobial properties. This structural similarity suggests that 1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one may exhibit similar pharmacological effects or serve as a lead compound for further derivatization to achieve desired therapeutic outcomes.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. The azetidinyl group can be engineered to interact with the ATP-binding pocket of kinases, while the prop-2-en-1-one moiety can serve as a hinge binder or participate in allosteric modulation. Such interactions are critical for developing high-affinity kinase inhibitors that can modulate disease progression. Preliminary computational studies have suggested that compounds with similar scaffolds may exhibit inhibitory activity against certain kinases, making 1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one a promising candidate for further investigation.

The synthesis of 1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one presents both challenges and opportunities for medicinal chemists. The construction of the azetidinyl ring requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, introducing the 3-(3,5-dimethoxyphenyl)methyl group necessitates multi-step synthetic strategies involving protection-deprotection schemes and regioselective functionalization. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl groups at specific positions with high precision.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds like 1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-yl}prop-2-en-1-one. By leveraging computational techniques such as molecular docking and molecular dynamics simulations, researchers can predict how this compound interacts with biological targets at an atomic level. These insights allow for rational modifications to improve potency, selectivity, and pharmacokinetic properties. For instance, optimizing the electronic properties of the prop-2-en-1-one moiety could enhance binding affinity to protein targets while minimizing off-target effects.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. Therefore, evaluating the metabolic stability and solubility of 1-{3-(3,5-dimethoxyphenyl)methylazetidin-1-y}propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenone-propenolactam is essential before advancing it into preclinical studies. In vitro assays can provide valuable data on how the compound behaves under physiological conditions and identify potential liabilities early in the development process.

The role of computational chemistry has become increasingly prominent in modern drug discovery pipelines. Tools such as quantum mechanics (QM) calculations and machine learning (ML) models enable researchers to predict properties like binding affinity and metabolic stability with remarkable accuracy. These predictions can guide experimental efforts by prioritizing compounds that are most likely to succeed based on their theoretical properties. In this context, 22492382248 has emerged as a valuable tool for virtual screening and hit identification campaigns.

As research continues to uncover new therapeutic targets and mechanisms, 22492382248 will likely find broader applications beyond kinase inhibition. Its unique structural features make it adaptable for targeting other enzyme families or even nucleic acid-based therapeutics through appropriate modifications. The versatility of this scaffold underscores why medicinal chemists are keenly interested in exploring its full potential.

In conclusion, 22492382248 represents an intriguing molecule with significant untapped potential within pharmaceutical research。 Its complex architecture, featuring both bioisosteric elements like propenoic acid analogs，and key pharmacophores such as dimethoxyaryl groups，positions it as a promising scaffold for developing novel therapeutic agents。 With ongoing advances in synthetic chemistry，computational biology，and drug discovery technologies，the future looks bright for exploring new derivatives derived from this core structure。